Cas no 957120-57-9 (N-Dimethyl 3-borono-5-chlorobenzamide)

N-Dimethyl 3-borono-5-chlorobenzamide structure
957120-57-9 structure
Product Name:N-Dimethyl 3-borono-5-chlorobenzamide
CAS No:957120-57-9
MF:C9H11BClNO3
MW:227.452541589737
MDL:MFCD09800861
CID:802787
PubChem ID:44118787
Update Time:2025-04-19

N-Dimethyl 3-borono-5-chlorobenzamide Chemical and Physical Properties

Names and Identifiers

    • (3-Chloro-5-(dimethylcarbamoyl)phenyl)boronic acid
    • [3-chloro-5-(dimethylcarbamoyl)phenyl]boronic acid
    • 3-CHLORO-5-(DIMETHYLCARBAMOYL)BENZENEBORONIC ACID
    • Boronic acid,B-[3-chloro-5-[(dimethylamino)carbonyl]phenyl]-
    • N-Dimethyl 3-borono-5-chlorobenzamide
    • BS-33394
    • MFCD09800861
    • DTXSID40656989
    • 3-chloro-5-(dimethylcarbamoyl)phenylboronic acid
    • 957120-57-9
    • CS-0175074
    • 3-Chloro-5-(dimethylcarbonyl)phenylboronic acid
    • E84821
    • SB80219
    • (3-Chloro-5-(dimethylcarbamoyl)phenyl)boronicacid
    • AKOS015888963
    • 3-chloro-5-(dimethylcarbamoyl)benzeneboronic acid, AldrichCPR
    • SCHEMBL2073770
    • DB-114201
    • MDL： MFCD09800861
    • Inchi： 1S/C9H11BClNO3/c1-12(2)9(13)6-3-7(10(14)15)5-8(11)4-6/h3-5,14-15H,1-2H3
    • InChI Key： CBWMBTZDVFPIKS-UHFFFAOYSA-N
    • SMILES： ClC1C=C(B(O)O)C=C(C=1)C(N(C)C)=O

Computed Properties

  • Exact Mass: 227.05200
  • Monoisotopic Mass: 227.052
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 237
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 60.8A^2

Experimental Properties

  • PSA: 60.77000
  • LogP: -0.27840

N-Dimethyl 3-borono-5-chlorobenzamide Customs Data

  • HS CODE：2931900090
  • Customs Data：

    China Customs Code:

    2931900090

    Overview:

    2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

    Summary:

    2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

N-Dimethyl 3-borono-5-chlorobenzamide Pricemore >>

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